N-(6-((2-((4-methoxyphenethyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups. It includes a pyridazinyl group, a benzamide group, and a methoxyphenethylamino group.Scientific Research Applications
Antioxidant Activity
Amides, including benzamides, have garnered attention for their antioxidant potential. This compound’s structure suggests it may scavenge free radicals and protect cells from oxidative damage. Researchers can explore its antioxidant properties through in vitro assays, such as total antioxidant capacity, free radical scavenging, and metal chelating activity .
Antibacterial Properties
In vitro studies can assess the antibacterial efficacy of this benzamide against both gram-positive and gram-negative bacteria. By comparing its activity to control drugs, researchers can determine its potential as an antimicrobial agent .
Corrosion Inhibition
Consider investigating the compound’s ability to inhibit corrosion in mild steel (MS) exposed to acidic environments (e.g., 0.5 M HCl). Electrochemical and theoretical calculations can provide insights into its effectiveness as a corrosion inhibitor .
Bioactivity Against Cancer Cells
Explore the impact of substituent groups on the compound’s structure regarding bioactivity. Specifically, evaluate its effects on cancer cell lines (e.g., A549, MDA-MB-231, and PC3). This information could guide further drug development efforts .
Drug Discovery
Given the diverse applications of amide compounds, including benzamides, consider screening this compound for potential drug-related activities. It may exhibit properties relevant to various therapeutic areas, such as anti-inflammatory, analgesic, or anti-tumor effects .
Industrial Applications
Amides find use beyond medicine. Investigate their applicability in industrial sectors like plastics, rubber, paper, and agriculture. This compound’s unique structure may offer advantages in these fields .
Future Directions
properties
IUPAC Name |
N-[6-[2-[2-(4-methoxyphenyl)ethylamino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3S/c1-29-18-9-7-16(8-10-18)13-14-23-20(27)15-30-21-12-11-19(25-26-21)24-22(28)17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H,23,27)(H,24,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQKDYPZXKYTBTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-((2-((4-methoxyphenethyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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